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Compound of Interest

Compound Name: Lipomycin

Cat. No.: B12350112

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the lipomycin biosynthetic
gene cluster (BGC), offering a valuable resource for researchers, scientists, and professionals
involved in natural product discovery and drug development. Lipomycin, an acyclic polyene
antibiotic produced by Streptomyces aureofaciens Tiu117, exhibits activity against Gram-
positive bacteria.[1] Understanding its genetic blueprint is crucial for harnessing its therapeutic
potential and for bioengineering novel derivatives.

The Lipomycin Biosynthetic Gene Cluster: An
Overview

The complete biosynthetic gene cluster for a-lipomycin has been cloned and characterized
from Streptomyces aureofaciens Ti117.[1][2][3] The cluster spans a 74-kb region of DNA and
contains 28 complete open reading frames (ORFs), with 22 of these being directly involved in
the biosynthesis of lipomycin.[1][2][3] The core of this cluster is a hybrid peptide-polyketide
system, featuring a large polyketide synthase (PKS) and a nonribosomal peptide synthetase
(NRPS).[2][3]

Genetic Organization

The lip gene cluster is a contiguous stretch of DNA responsible for the assembly of the
lipomycin molecule, including its polyketide chain, the tetramic acid moiety, and the attached
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d-digitoxose sugar.[2][3] The cluster also harbors genes predicted to be involved in regulation
and export of the antibiotic.[2][3]

Table 1: Quantitative Data of the Lipomycin Biosynthetic Gene Cluster

Feature Value Reference

Streptomyces aureofaciens

Producing Organism 2

9> Tu117 12
Size of Gene Cluster ~74 kb [2]
Total Open Reading Frames

28 [2][3]

(ORFs)
ORFs in Biosynthetic Pathway 22 [2][3]
G+C Content 71.6% [2]

Type | Polyketide Synthase
Core Biosynthetic Machinery (PKS), Nonribosomal Peptide [2][3]
Synthetase (NRPS)

MIBIG Accession BGC0001003 [4]

Key Biosynthetic Genes

The functions of the individual genes within the lipomycin BGC have been assigned based on
homology searches. The core synthesis is carried out by a modular Type | PKS system,
comprising four multifunctional proteins (LipPks1-4) organized into eight modules, and a single
NRPS module (LipNrps).[2]

Table 2: Genes of the Lipomycin Biosynthetic Gene Cluster and Their Putative Functions
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Gene Putative Function Reference

Core Biosynthesis

lipPksl Polyketide Synthase [2][4]

lipPks2 Polyketide Synthase [2][4]

lipPks3 Polyketide Synthase [21[4]

lipPks4 Polyketide Synthase [2][4]

) Nonribosomal Peptide

lipNrps [21[4]
Synthetase

Sugar Biosynthesis &

Attachment

lipGtf Glycosyltransferase [2][4]
- dTDP-glucose 4,6-

lipDig1 [2][4]

dehydratase

o dTDP-4-keto-6-deoxyglucose
lipDig2 ) [2][4]
3,5-epimerase

dTDP-4-keto-rhamnose

lipDig3 [2][4]
reductase

lipDig4 Sugar biosynthesis enzyme [21[4]

lipDig5 Sugar biosynthesis enzyme [2][4]

Tailoring and Modification

lipMt Methyltransferase [2][4]
lipTe Thioesterase [2][4]
lipx2 Dieckmann cyclase [41[5]
Regulation

lipRegl Response regulator [41[6]
lipReg2 Sensor kinase [41[6]
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] MARR family transcriptional
lipReg3 [41[6]
regulator

LAL family transcriptional

lipReg4 requlator [4][6]
lipX1 Putative regulatory protein [4][6]
Transport

lipEx1 Putative transporter [4]

Biosynthetic Pathway of a-Lipomycin

The biosynthesis of a-lipomycin is a multi-step process involving the coordinated action of the
PKS and NRPS enzymes, followed by tailoring and glycosylation steps.
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Regulatory Genes
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Plasmid Construction

PCR amplify internal Integrative plasmid
fragment of target gene (e.g., pKC1132)

l

Ligate fragment <
into plasmid

l

Transform into E. coli

Intergeneric Conjugation

E. coli donor strain S. aureofaciens recipient

Mix and plate on
conjugation medium

Selection and Verification

Select for exconjugants
(e.g., with apramycin)

Verify gene disruption
by PCR

Analyze mutant phenotype
(loss of production)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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